Cas no 2172181-29-0 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• CAS No: 2172181-29-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6512619
• PubChem ID: 165546976
• Update Time: 2025-05-27

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
• EN300-1488794
• 2172181-29-0

• Inchi： 1S/C25H30N2O5/c1-17(15-23(28)26-13-6-11-24(29)30)12-14-27-25(31)32-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22H,6,11-16H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： MRVRMTOMGMUNDU-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid

Recent Advances in the Study of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic Acid (CAS: 2172181-29-0)

The compound 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS: 2172181-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and unique structural features, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection under mild conditions. Recent studies have focused on optimizing the synthesis and application of this compound to enhance its utility in biomedical research.

One of the key areas of investigation involves the use of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid as a building block for the development of novel peptide-based therapeutics. Researchers have demonstrated its efficacy in facilitating the synthesis of complex peptides with improved bioavailability and stability. The compound's ability to incorporate hydrophobic and sterically hindered amino acids makes it particularly valuable for designing peptides with enhanced pharmacokinetic properties. Recent publications highlight its role in the synthesis of antimicrobial peptides (AMPs) and anticancer agents, where its structural versatility allows for precise modulation of peptide activity.

In addition to its applications in peptide synthesis, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid has been investigated for its potential in drug delivery systems. Studies have shown that the Fmoc-protected amino acid derivative can be conjugated to nanoparticles and other carriers to improve targeted delivery of therapeutic agents. For instance, researchers have successfully utilized this compound to functionalize liposomes and polymeric nanoparticles, enhancing their ability to selectively target cancer cells while minimizing off-target effects. These advancements underscore the compound's versatility and its growing importance in the development of next-generation drug delivery platforms.

Another promising avenue of research involves the use of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid in the design of self-assembling biomaterials. The Fmoc group's propensity to form π-π stacking interactions has been leveraged to create hydrogels and other nanostructures with tunable mechanical and chemical properties. These materials have shown potential in tissue engineering, wound healing, and controlled release applications. Recent findings suggest that the compound's ability to self-assemble into stable nanostructures can be further optimized by modifying its side chains, opening new possibilities for customized biomaterial design.

Despite these advancements, challenges remain in the large-scale synthesis and application of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid. Issues such as yield optimization, purification, and scalability need to be addressed to facilitate its widespread adoption in industrial settings. Ongoing research is focused on developing more efficient synthetic routes and purification techniques to overcome these hurdles. Collaborative efforts between academia and industry are expected to play a pivotal role in translating these laboratory findings into commercially viable products.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS: 2172181-29-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and biomaterial design highlight its potential to address unmet medical needs. As research continues to unravel its full capabilities, this compound is poised to make significant contributions to the advancement of biomedical science and therapeutic innovation.